Cas no 1518902-89-0 (2-cyclohexyl-4,4,4-trifluorobutan-1-amine)

• Product Name: 2-cyclohexyl-4,4,4-trifluorobutan-1-amine
• CAS No: 1518902-89-0
• MF: C₁₀H₁₈F₃N
• MW: 209.251833438873
• CID: 5577216
• Update Time: 2025-10-28

2-cyclohexyl-4,4,4-trifluorobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneethanamine, β-(2,2,2-trifluoroethyl)-
• 2-cyclohexyl-4,4,4-trifluorobutan-1-amine

• Inchi： 1S/C10H18F3N/c11-10(12,13)6-9(7-14)8-4-2-1-3-5-8/h8-9H,1-7,14H2
• InChI Key： RPRAIIZAPVMGEH-UHFFFAOYSA-N
• SMILES： C1(C(CC(F)(F)F)CN)CCCCC1

Experimental Properties

• Color/Form: NA
• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 219.0±40.0 °C(Predicted)
• pka: 9.42±0.10(Predicted)

2-cyclohexyl-4,4,4-trifluorobutan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2-cyclohexyl-4,4,4-trifluorobutan-1-amine

2-Cyclohexyl-4,4,4-trifluorobutan-1-amine (CAS No. 1518902-89-0): A Versatile Fluorinated Amine in Modern Chemistry

2-Cyclohexyl-4,4,4-trifluorobutan-1-amine (CAS No. 1518902-89-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of the cyclohexyl group and trifluoromethyl moiety makes this amine a valuable building block in drug discovery and material science. Its molecular formula is C₁₀H₁₈F₃N, with a molecular weight of 209.25 g/mol.

The 2-cyclohexyl-4,4,4-trifluorobutan-1-amine structure combines lipophilicity (from the cyclohexyl group) with electronic effects (from the fluorine atoms), making it particularly useful in medicinal chemistry. Researchers often explore fluorinated amines like 1518902-89-0 for their potential to improve metabolic stability and membrane permeability in bioactive molecules. Recent studies highlight the growing demand for such specialized amines in the development of CNS-targeting drugs and agricultural chemicals.

In pharmaceutical applications, 2-cyclohexyl-4,4,4-trifluorobutan-1-amine synthesis has become crucial for creating novel drug candidates. The compound serves as an intermediate in the production of potential therapeutics for neurological disorders, where the fluorine substitution pattern can significantly influence binding affinity to target proteins. The trifluoromethyl group's strong electron-withdrawing properties often enhance the compound's interactions with biological receptors.

The agrochemical industry utilizes CAS 1518902-89-0 derivatives in developing next-generation pesticides and herbicides. The cyclohexyl-trifluorobutylamine scaffold demonstrates excellent stability against environmental degradation while maintaining efficacy against target organisms. This balance makes it particularly valuable in sustainable agriculture solutions, addressing current concerns about food security and environmental impact.

From a synthetic chemistry perspective, 2-cyclohexyl-4,4,4-trifluorobutan-1-amine properties present interesting challenges and opportunities. The compound's stereochemistry (when chiral centers are present) can significantly influence its biological activity, making enantioselective synthesis methods particularly valuable. Recent advances in catalytic fluorination have improved access to such fluorinated building blocks, supporting their broader application in drug discovery programs.

The market for specialty amines like 1518902-89-0 continues to expand, driven by increasing R&D investment in fluorine-containing pharmaceuticals. Industry reports suggest growing demand for high-purity 2-cyclohexyl-4,4,4-trifluorobutan-1-amine from contract research organizations and academic institutions. Suppliers are responding by developing more efficient production processes to meet the needs of medicinal chemistry researchers.

Analytical characterization of 2-cyclohexyl-4,4,4-trifluorobutan-1-amine typically involves techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The 1518902-89-0 CAS registry provides researchers with essential reference data for quality control and regulatory compliance.

Future research directions for 2-cyclohexyl-4,4,4-trifluorobutan-1-amine applications may include exploration in materials science, where fluorinated amines can modify surface properties of polymers. The compound's potential in liquid crystal technology and specialty coatings is another area attracting scientific interest, particularly for electronic display applications.

Environmental and safety considerations for 2-cyclohexyl-4,4,4-trifluorobutan-1-amine handling follow standard laboratory protocols for amine compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this chemical. The increasing focus on green chemistry has prompted investigations into more sustainable synthetic routes for such fluorinated amine derivatives.

In conclusion, 2-cyclohexyl-4,4,4-trifluorobutan-1-amine (CAS 1518902-89-0) represents an important class of fluorinated compounds with wide-ranging applications in life sciences and materials research. Its unique combination of structural features continues to inspire innovation across multiple chemistry disciplines, making it a compound of significant interest in both academic and industrial settings.